2-{[2-(dimethylamino)ethyl]thio}-6-hydroxy-5-propyl-4(3H)-pyrimidinone hydrochloride

• IUPAC Name: 2-[2-(dimethylamino)ethylsulfanyl]-4-hydroxy-5-propyl-1H-pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C11H19N3O2S.ClH/c1-4-5-8-9(15)12-11(13-10(8)16)17-7-6-14(2)3;/h4-7H2,1-3H3,(H2,12,13,15,16);1H
• InChI Key: BVGNLQIAWLBHHR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(NC1=O)SCCN(C)C)O.Cl
• Molecular Formula: C11H20ClN3O2S
• Molecular Weight: 293.81 g/mol

Description

The compound contains a pyrimidinone ring, which is a common structure in many biological compounds. It also has a thioether group attached to a dimethylaminoethyl group, which could potentially give it unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidinone ring, along with the thioether and dimethylaminoethyl groups. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the specific conditions and reagents present. The pyrimidinone ring might undergo reactions at the carbonyl group, while the thioether and dimethylaminoethyl groups could potentially participate in nucleophilic or electrophilic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrimidinone ring and the potentially charged dimethylaminoethyl group could make the compound soluble in polar solvents.

Scientific Research Applications

Antiviral Research

• BIM-0039683.P001 has demonstrated potential as an antiviral agent. Researchers have investigated its efficacy against specific viruses, such as influenza, herpes simplex, or HIV. .

Cancer Therapeutics

• In cancer research, BIM-0039683.P001 has been explored as a potential chemotherapeutic agent. .

Neuroprotection and Neurodegenerative Diseases

• The compound’s neuroprotective properties have attracted attention. Studies have examined its impact on neuronal survival, oxidative stress, and neuroinflammation. .

Cardiovascular Health

• BIM-0039683.P001 may play a role in cardiovascular health. Investigations have focused on its effects on blood pressure regulation, endothelial function, and vascular inflammation. .

Metabolic Disorders

• Researchers have explored BIM-0039683.P001’s influence on metabolic pathways. It may affect glucose metabolism, lipid profiles, or insulin sensitivity. .

Drug Development and Optimization

• Beyond specific applications, BIM-0039683.P001 serves as a valuable scaffold for medicinal chemistry. Scientists modify its structure to create analogs with improved properties, such as enhanced bioavailability or reduced toxicity. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

Without specific experimental data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and interactions with biological targets.